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Technical Support Center: Noviflumuron Baiting
Systems
This guide provides researchers, scientists, and pest control professionals with technical

information, frequently asked questions, and troubleshooting advice for optimizing the

placement of bait stations for maximum exposure to Noviflumuron.

Frequently Asked Questions (FAQs)
Q1: What is Noviflumuron and what is its mechanism of action?

A1: Noviflumuron is a benzoylurea class insecticide that functions as an insect growth

regulator (IGR).[1] Its primary mode of action is the disruption of chitin synthesis.[1][2] Chitin is

a crucial component of a termite's exoskeleton. By inhibiting chitin production, Noviflumuron
prevents juvenile termites from successfully molting, which ultimately leads to their death and

the decline of the colony.[1][3] Because the active ingredient is slow-acting, it allows foraging

termites to carry the bait back and distribute it throughout the colony via trophallaxis (food

sharing), impacting individuals that never fed directly on the bait.[4][5]

Q2: How do termite bait stations work? Do they "attract" termites?

A2: Termite bait stations function by intercepting termites during their natural foraging activities.

The stations themselves do not "attract" termites from a distance.[6] Instead, termites discover
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the stations randomly while searching for new food sources.[6][7] The stations contain a

cellulose-based matrix, a preferred food source for termites, which is laced with Noviflumuron.

[2] Once a station is discovered, termites consume the bait and carry the slow-acting toxicant

back to the colony, sharing it with nestmates.[5] Some systems, like Sentricon® with Always

Active™ technology, have the bait pre-installed from day one.[7][8]

Q3: What are the general guidelines for in-ground bait station placement?

A3: Proper placement is critical for success. General guidelines recommend installing in-

ground stations at intervals of no more than 20 feet around a structure's perimeter.[6][9]

Stations are typically placed 2-4 feet away from the foundation wall.[6][7] In areas with known

or suspected termite activity, such as near tree stumps or areas with high moisture, stations

may be placed closer together.[6][7] It is also crucial to avoid placing stations in soil that has

been previously treated with liquid termiticides.[10]

Q4: How does Noviflumuron's performance compare to other active ingredients like

Hexaflumuron?

A4: Noviflumuron has demonstrated greater potency and a faster speed of action compared

to hexaflumuron. Laboratory studies have shown that the internal dose of noviflumuron
required for toxicity is at least 5 to 6 times less than that of hexaflumuron.[4] Furthermore,

noviflumuron is retained in a termite's body much longer, with a half-life of 29 days compared

to 8-9 days for hexaflumuron.[11] In field trials, colonies baited with noviflumuron were

eliminated in approximately half the time it took for colonies baited with hexaflumuron.[12]

Troubleshooting Guide
Q5: Why are termites not finding or feeding on the bait in the stations?

A5: Several factors can contribute to low or no bait consumption.

Environmental Conditions: Termite foraging is heavily influenced by soil moisture and

temperature. During periods of drought, termites may forage deeper in the soil, away from

the bait stations.[6][7] Conversely, extreme cold can reduce overall foraging activity.[7]

Bait Contamination: Termites are sensitive to foreign chemicals and odors. Bait can be

contaminated if handled without gloves, especially by smokers, or if placed in soil previously
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treated with repellent liquid termiticides.[10][13] Using contaminated water to moisten the

bait can also deter feeding.[13]

Excessive Disturbance: Frequent checks or disturbances of the bait station can cause

termites to abandon the site.[11][13] It is recommended to follow the specified monitoring

schedule, which may be monthly, quarterly, or even annually depending on the system.[6]

[14]

Competing Food Sources: The presence of highly desirable, alternative food sources (e.g.,

decaying tree stumps, buried wood debris) near a structure can sometimes lead to slower

discovery of bait stations.[15]

Improper Placement: Stations may be installed in locations not conducive to termite foraging,

such as areas with poor moisture or compacted soil.[10]

Q6: What should I do if other insects, like ants, have infested a bait station?

A6: The presence of other insects, particularly ants, can deter termites from entering and

feeding in a station. If a station becomes infested, it may need to be cleaned out. If the problem

persists across multiple visits, consider repositioning the station to a nearby area to avoid the

ant colony's primary territory.[16]

Q7: Termite activity was observed, and bait was consumed, but the colony was not eliminated.

What is the next step?

A7: Colony elimination is not instantaneous and its duration can be affected by colony size, the

time of year, and the amount of bait consumed.[4] Ensure that the bait matrix is replenished as

needed. If a significant amount of bait has been consumed and activity persists, consider

installing auxiliary stations. Auxiliary stations can be placed within 12 inches of a station with

active feeding to increase the amount of bait available to the foraging termites.[9]

Q8: How can I confirm that a termite colony has been eliminated?

A8: Colony elimination is confirmed by the sustained absence of termite activity. This involves

continued monitoring of all bait stations and inspection of the structure for any signs of termites

(e.g., mud tubes, live insects).[11] Post-elimination monitoring should continue for at least one

year to ensure the original colony is gone and to detect any new, invading colonies.[17] Genetic
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markers can also be used in a research context to delineate colony foraging territories and

confirm elimination.[11]

Data Presentation
Table 1: Comparative Efficacy of Noviflumuron vs. Hexaflumuron

Parameter Noviflumuron Hexaflumuron Source(s)

Relative Potency 2-3x more toxic Baseline [11]

Biological Half-Life ~29 days ~8-9 days [11]

| Mean Time to Colony Elimination | ~107 days | ~205 days |[12] |

Table 2: Effect of Bait Station Size on Termite Foraging (Species: Odontotermes obesus)

Station Size
Mean Recruited
Workers

Station
Abandonment Rate
(due to
disturbance)

Source(s)

Small 124 20% [18][19]

Medium 246 9% [18][19]

| Large (~8L volume) | 470 | 3% |[18][19] |

Experimental Protocols
Protocol 1: Laboratory No-Choice Bioassay for Bait Efficacy

Objective: To determine the consumption and mortality rates for a specific termite species

when exposed only to a Noviflumuron bait matrix.

Methodology:
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Colony Collection: Use at least three distinct, healthy colonies of the target termite species

(e.g., Reticulitermes flavipes).[17]

Test Arena Setup: Prepare containers (e.g., plastic boxes) with a moistened substrate

(sand or soil mix).

Termite Introduction: Introduce a pre-counted number of worker termites (e.g., 200-400)

and a small proportion of soldiers into each replicate container. Allow them to acclimate for

24 hours.

Bait Introduction: Place a pre-weighed amount of the Noviflumuron bait matrix into each

container as the sole food source. A control group should be provided with a similar matrix

containing no active ingredient.

Incubation: Maintain the containers in a dark, controlled environment with stable

temperature and humidity for a set period (e.g., 42 days).[20]

Data Collection: At the end of the test period, record the number of surviving termites. Dry

and re-weigh the remaining bait matrix to calculate the total amount consumed.

Reference: This protocol is adapted from general guidelines for testing termite baits, such as

those outlined in OPPTS 810.3800 and described in field aging studies.[17][20]

Protocol 2: Field Efficacy Trial at an Infested Structure

Objective: To evaluate the effectiveness of a Noviflumuron baiting system in eliminating a

subterranean termite colony infesting a structure.

Methodology:

Site Selection: Select a structure with a confirmed, active subterranean termite infestation.

[21] Ensure no liquid termiticide has been applied in the recent past (e.g., 5 years).[21]

Initial Inspection: Conduct a thorough inspection to determine the extent of the infestation

and identify areas of high termite activity (e.g., mud tubes, damaged wood).

Station Installation: Install in-ground bait stations containing the Noviflumuron bait matrix

around the entire perimeter of the structure at intervals not exceeding 20 feet.[6][21] Place
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additional stations in "critical areas" with known termite presence.[9]

Monitoring: Inspect the stations at regular intervals (e.g., quarterly).[11] During each

inspection, check for termite activity and bait consumption. If more than one-third of a bait

is consumed, it should be replaced.[21]

Data Collection: Record the status of each station at every inspection (inactive, active, bait

consumed). Note the date when termite activity ceases in all stations and within the

structure.

Post-Treatment Evaluation: Continue monitoring for a minimum of 12 months after the last

sign of activity to confirm colony elimination.[17]

Reference: This protocol is based on standard field testing procedures for termite baiting

systems.[17][21][22]
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Phase 1: Pre-Installation Assessment

Phase 2: Strategic Installation

Phase 3: Monitoring & Maintenance

Start: Site Assessment

Thorough Site Inspection
(Structure & Grounds)

Review Site History
(Previous Treatments, Infestations)

Identify Termite Species
& Activity Areas

Develop Placement Plan

Install Stations every 10-20 ft
around perimeter

Standard

Install additional stations
in 'Critical Areas'

(Moisture, Stumps, Mud Tubes)

Targeted

Install Above-Ground (AG) stations
on active mud tubes (if applicable)

Direct

Monitor Stations per Schedule
(e.g., Quarterly)

Check for Activity
& Bait Consumption

No Activity:
Continue Monitoring

No

Activity Found:
Replenish Bait as Needed

Yes

Confirm Colony Elimination
(Sustained Absence of Activity)

End: Long-Term Monitoring

Click to download full resolution via product page

Caption: Workflow for Optimal Bait Station Placement Strategy.
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Problem:
Low or No Bait Consumption

Are stations placed in
conducive areas?

Action: Relocate stations to areas
with moisture, near stumps,

or known termite trails.

No

Is the soil excessively
dry or frozen?

Yes

Continue Monitoring

Action: Wait for favorable
conditions. Consider light irrigation

around stations in drought.

Yes

Has the station been
disturbed frequently?

No

Action: Reduce monitoring frequency
to recommended interval. Ensure

station is secure.

Yes

Is there evidence of bait
contamination?

No

Action: Replace bait matrix using
clean gloves. Avoid use of
chemicals near stations.

Yes

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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